Cas no 1261898-03-6 (4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol
• CAS No: 1261898-03-6
• MF: C₁₄H₈FNO₃
• MW: 257.216627120972
• MDL: MFCD18314420
• CID: 2762051
• PubChem ID: 53220095
• Update Time: 2025-11-02

4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol, 95%
• MFCD18314420
• 3'-Cyano-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00684869
• 1261898-03-6
• 4-(4-CARBOXY-3-FLUOROPHENYL)-2-CYANOPHENOL
• 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol

• MDL： MFCD18314420
• Inchi： 1S/C14H8FNO3/c15-12-6-9(1-3-11(12)14(18)19)8-2-4-13(17)10(5-8)7-16/h1-6,17H,(H,18,19)
• InChI Key： YUOMAEIMWJEYSR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 257.04882128Da
• Monoisotopic Mass: 257.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol

4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol (CAS 1261898-03-6): A Comprehensive Overview

In the realm of specialty chemicals, 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol (CAS 1261898-03-6) has emerged as a compound of significant interest for researchers and industrial applications. This fluorinated aromatic derivative combines unique structural features that make it valuable in pharmaceutical intermediates and advanced material synthesis. The presence of both carboxylic acid and cyanophenol functional groups in its molecular architecture enables diverse chemical modifications, positioning it as a versatile building block in organic synthesis.

The growing demand for fluorinated organic compounds in drug discovery has brought attention to this chemical. Recent studies highlight how the 3-fluorophenyl moiety enhances metabolic stability in bioactive molecules – a key consideration for modern pharmaceutical development. With the global fluorochemical market projected to reach $36.5 billion by 2027 (CAGR 5.8%), compounds like 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol are gaining traction in research circles.

From a structural perspective, this compound exhibits interesting properties due to its electron-withdrawing cyano group and electron-donating hydroxyl group. This push-pull configuration creates a polarized electronic structure that influences its solubility characteristics and reactivity patterns. Analytical data shows moderate solubility in polar organic solvents (DMSO >50 mg/mL) but limited aqueous solubility, making it suitable for organic-phase reactions.

Current applications focus on its role as a precursor in synthesizing fluorinated liquid crystal materials and pharmaceutical intermediates. The compound's ability to participate in both esterification and nucleophilic aromatic substitution reactions makes it particularly valuable. Researchers are exploring its potential in creating novel EGFR kinase inhibitors, building upon the established importance of fluorinated compounds in oncology drug development.

The synthesis of 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol typically involves multi-step processes starting from commercially available fluorobenzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable production methods. Advanced purification techniques including preparative HPLC ensure high purity (>98%) for research-grade material.

Storage and handling recommendations for this compound follow standard laboratory protocols for aromatic cyanides. While not classified as highly hazardous, proper ventilation and PPE are advised during manipulation. The compound demonstrates good thermal stability (decomposition >200°C) but should be protected from prolonged light exposure due to potential photochemical reactions involving the cyanophenol group.

Analytical characterization typically employs a combination of HPLC-MS, NMR spectroscopy (particularly ¹⁹F-NMR for the fluorine moiety), and FT-IR spectroscopy. The distinctive infrared absorption bands between 2200-2250 cm^-1 (C≡N stretch) and 1680-1720 cm^-1 (C=O stretch) provide reliable identification markers. These analytical features make the compound easily distinguishable in complex reaction mixtures.

Emerging research directions explore the compound's potential in metal-organic frameworks (MOFs) and as a ligand for transition metal catalysts. The orthogonal functional groups allow for diverse coordination geometries, opening possibilities in materials science applications. Recent patent literature suggests growing interest in using this scaffold for developing fluorescence-based sensors.

From a commercial availability standpoint, 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol is offered by several specialty chemical suppliers in research quantities. Pricing trends reflect the compound's intermediate position between commodity chemicals and bespoke pharmaceutical intermediates. Current market analysis indicates stable supply chains with lead times typically under 4 weeks for standard quantities.

Environmental and regulatory considerations for this compound fall under standard industrial chemical guidelines. The fluorinated aromatic structure suggests potential persistence in environmental systems, warranting proper disposal procedures. However, its relatively low ecotoxicity profile (based on structural analogs) positions it favorably compared to many halogenated compounds.

Future prospects for CAS 1261898-03-6 appear promising as fluorination strategies continue to dominate medicinal chemistry. The compound's balanced lipophilicity (calculated logP ~2.1) and molecular weight (257.22 g/mol) make it particularly attractive for fragment-based drug discovery approaches. Ongoing research into fluorinated biodegradable polymers may create additional demand for this chemical scaffold.

For researchers considering this compound, important considerations include its potential for hydrogen bonding interactions (donor/acceptor count: 2/4) and the acidity of the phenolic proton (predicted pKa ~8.5). These physicochemical properties significantly influence its behavior in biological systems and material applications. Comparative studies with non-fluorinated analogs demonstrate the valuable effects of fluorine substitution on molecular properties.

In conclusion, 4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol represents an important addition to the toolbox of fluorinated building blocks. Its combination of reactive functional groups and favorable physicochemical properties ensures continued relevance across multiple chemistry-driven industries. As synthetic methodologies advance and applications diversify, this compound is poised to maintain its position as a valuable intermediate in cutting-edge chemical research and development.